Cas no 1219903-97-5 (1-(2,6-difluorophenyl)-3-[(furan-2-yl)methyl]-3-[(thiophen-3-yl)methyl]urea)

• Product Name: 1-(2,6-difluorophenyl)-3-[(furan-2-yl)methyl]-3-[(thiophen-3-yl)methyl]urea
• CAS No: 1219903-97-5
• MF: C₁₇H₁₄F₂N₂O₂S
• MW: 348.367069721222
• CID: 5776636
• PubChem ID: 49676585
• Update Time: 2025-07-20

1-(2,6-difluorophenyl)-3-[(furan-2-yl)methyl]-3-[(thiophen-3-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• 1219903-97-5
• 1-(2,6-difluorophenyl)-3-[(furan-2-yl)methyl]-3-[(thiophen-3-yl)methyl]urea
• 3-(2,6-difluorophenyl)-1-(furan-2-ylmethyl)-1-(thiophen-3-ylmethyl)urea
• F5854-2581
• AKOS024522549

• Inchi： 1S/C17H14F2N2O2S/c18-14-4-1-5-15(19)16(14)20-17(22)21(9-12-6-8-24-11-12)10-13-3-2-7-23-13/h1-8,11H,9-10H2,(H,20,22)
• InChI Key： DMTQMNPKZZVNRP-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CN(C(NC1C(=CC=CC=1F)F)=O)CC1=CC=CO1

Computed Properties

• Exact Mass: 348.07440519g/mol
• Monoisotopic Mass: 348.07440519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 73.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(2,6-difluorophenyl)-3-[(furan-2-yl)methyl]-3-[(thiophen-3-yl)methyl]urea

1-(2,6-difluorophenyl)-3-[(furan-2-yl)methyl]-3-[(thiophen-3-yl)methyl]urea (CAS No. 1219903-97-5): A Comprehensive Overview

1-(2,6-difluorophenyl)-3-[(furan-2-yl)methyl]-3-[(thiophen-3-yl)methyl]urea (CAS No. 1219903-97-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its CAS number 1219903-97-5, is characterized by its urea core and the presence of multiple heterocyclic substituents, including a 2,6-difluorophenyl group, a furan ring, and a thiophene ring. These structural elements contribute to its diverse biological activities and make it an intriguing candidate for further research and development.

The synthesis of 1-(2,6-difluorophenyl)-3-[(furan-2-yl)methyl]-3-[(thiophen-3-yl)methyl]urea typically involves a multi-step process that includes the formation of the urea linkage and the introduction of the heterocyclic substituents. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its evaluation in various biological assays. The use of transition metal-catalyzed reactions and microwave-assisted synthesis has been particularly noteworthy in improving yield and purity.

In terms of biological activity, 1-(2,6-difluorophenyl)-3-[(furan-2-yl)methyl]-3-[(thiophen-3-yl)methyl]urea has shown promising results in several areas. One of the most significant applications is its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Additionally, 1-(2,6-difluorophenyl)-3-[(furan-2-yl)methyl]-3-[(thiophen-3-yl)methyl]urea has been investigated for its anti-cancer properties. Research has shown that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells. These findings suggest that this compound could be developed into a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of 1-(2,6-difluorophenyl)-3-[(furan-2-yl)methyl]-3-[(thiophen-3-yl)methyl]urea have also been studied to assess its suitability for clinical use. Preclinical studies have indicated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has a reasonable half-life, which supports its potential for oral administration in therapeutic settings.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of 1-(2,6-difluorophenyl)-3-[(furan-2-yl)methyl]-3-[(thiophen-3-yl)methyl]urea. Early-phase trials have shown promising results, with no major adverse effects reported at therapeutic doses. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects that may need to be addressed.

In conclusion, 1-(2,6-difluorophenyl)-3-[(furan-2-y lmethyl]-3-[ (thiophen - 3 - yl ) methyl ] urea (CAS No. 1219903 - 97 - 5) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the fields of anti-inflammatory and anti-cancer therapies. As ongoing studies continue to elucidate its mechanisms of action and clinical efficacy, this compound holds significant promise for improving patient outcomes in various diseases.